Cas no 721892-40-6 (ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate)

• Product Name: ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate
• CAS No: 721892-40-6
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 6057164
• PubChem ID: 2363650
• Update Time: 2025-05-21

ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate
• ethyl 2-(2-(quinazolin-4-ylthio)acetamido)benzoate
• Benzoic acid, 2-[[2-(4-quinazolinylthio)acetyl]amino]-, ethyl ester
• IFLab1_003122
• AKOS001041658
• Z19316237
• HMS1420N20
• F0674-0062
• ethyl 2-[(2-quinazolin-4-ylsulfanylacetyl)amino]benzoate
• 721892-40-6
• IDI1_009581
• ETHYL 2-[2-(QUINAZOLIN-4-YLSULFANYL)ACETAMIDO]BENZOATE

• Inchi： 1S/C19H17N3O3S/c1-2-25-19(24)14-8-4-6-10-16(14)22-17(23)11-26-18-13-7-3-5-9-15(13)20-12-21-18/h3-10,12H,2,11H2,1H3,(H,22,23)
• InChI Key： UWMHCWFKXRPXJR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1=C2C(=NC=N1)C=CC=C2)=O

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 607.7±45.0 °C(Predicted)
• pka: 12.32±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate

Comprehensive Overview of Ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate (CAS No. 721892-40-6)

Ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate (CAS No. 721892-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its quinazoline core and ester functionality, is often explored for its role in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies. Researchers are increasingly interested in its sulfanylacetamido moiety, which may contribute to binding affinity and selectivity in biological systems.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate under the spotlight. Its CAS No. 721892-40-6 serves as a critical identifier for researchers sourcing high-purity samples for studies. Recent trends in AI-driven drug discovery and computational chemistry have further amplified interest in this compound, as machine learning models predict its potential interactions with biological targets. Questions like "What are the synthetic routes for quinazoline derivatives?" or "How does sulfanylacetamido modification affect bioactivity?" are frequently searched, reflecting its relevance in modern research.

From a synthetic perspective, ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate exemplifies the convergence of multicomponent reactions and green chemistry principles. Laboratories are optimizing its production to minimize waste and improve yield, aligning with the global push for sustainable chemical synthesis. The compound's benzoate ester group also makes it a candidate for prodrug design, a hot topic in pharmaceutical formulation circles. Its stability under physiological conditions is often compared to other N-acyl derivatives in peer-reviewed studies.

Analytical characterization of CAS No. 721892-40-6 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular focus on confirming the quinazolin-4-ylsulfanyl substitution pattern. The rise of open-access chemical databases has made spectral data for such compounds more accessible, addressing common search queries like "H NMR peaks for quinazoline-thioether derivatives." This transparency accelerates research while maintaining rigorous quality control standards expected in chemical manufacturing.

In the context of structure-activity relationship (SAR) studies, modifications to the acetamidobenzoate portion of the molecule are actively investigated. Computational chemists frequently model how variations in this region might influence pharmacokinetic properties, a concern reflected in searches for "QSAR of sulfur-containing heterocycles." The compound's balanced lipophilicity profile makes it particularly interesting for blood-brain barrier penetration studies, connecting it to neuroscience research trends.

The commercial availability of ethyl 2-2-(quinazolin-4-ylsulfanyl)acetamidobenzoate through specialty chemical suppliers has enabled broader academic and industrial research. Procurement questions often center around "bulk synthesis scalability" and "GMP-grade production," indicating its transition from bench-scale to potential preclinical development. Regulatory-compliant documentation for CAS 721892-40-6 is carefully maintained to support research integrity, with particular attention to analytical certificates that verify compound identity and purity.

Emerging applications in material science have expanded the utility profile of this compound beyond traditional medicinal chemistry. Its conjugated system shows promise in organic electronics, with researchers examining its charge transport properties. This interdisciplinary potential answers growing market needs for multifunctional compounds that bridge pharmaceutical and technological applications, making 721892-40-6 a compound worth watching in both scientific and industrial contexts.